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Compound of Interest

Compound Name: Cyclooctene oxide

cat. No.: B1582440

Proper management and disposal of cyclooctene oxide are critical for ensuring laboratory
safety and environmental compliance. As a flammable solid and an irritant, this compound
requires careful handling to mitigate risks to researchers and facilities. Adherence to the
following procedural guidelines is essential for the safe disposal of cyclooctene oxide and
associated waste materials.

Immediate Safety and Handling Precautions

Before beginning any procedure involving cyclooctene oxide, ensure that all requisite safety
measures are in place. This includes having a designated and properly labeled waste collection
area and ensuring all personnel are equipped with the appropriate Personal Protective
Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's eye
and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

o Skin Protection: Use appropriate protective gloves (nitrile is recommended for similar
epoxides) and wear a lab coat or other protective clothing to prevent skin exposure.[1][2]

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved
respirator, such as a type N95 dust mask, is recommended.[3] All respiratory protection
programs must meet OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements.[1]

Safe Handling Practices:
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e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

e Minimize the generation and accumulation of dust.[1]

o Keep containers tightly closed and away from heat, sparks, open flames, and other ignition

sources.[1][4][5]

e Ground and bond containers when transferring material, and use non-sparking tools to

prevent static discharge.[1][6]

e Avoid all contact with eyes, skin, and clothing.[1]

e Prevent contact with water and moisture, as the material is moisture-sensitive.[1]

Summary of Safety and Physical Data

The following table summarizes key quantitative data for cyclooctene oxide, crucial for its safe

handling and disposal.

Parameter

Value

Chemical State

Solid[1]

Appearance

Colorless to white crystals[1][3]

Molecular Formula

CsH140[1]

Molecular Weight 126.20 g/mol [1][7]

Melting Point 53 - 56 °C[1][3]

Boiling Point 189 °C @ 760 mmHg[1]

Flash Point 56 - 63 °C (132.8 - 145.4 °F)[1][3]

Storage Class

4.1B - Flammable solid hazardous materials[3]

Hazards

Flammable solid, Harmful if swallowed, Causes

skin and eye irritation[7]
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Step-by-Step Disposal Protocol

Cyclooctene oxide and materials contaminated with it must be treated as hazardous waste.[2]
[5][8] Direct disposal into standard trash or down the sanitary sewer is strictly forbidden.[2]

Step 1: Waste Segregation and Collection

Proper segregation is the first step in the waste management process. Do not mix cyclooctene
oxide waste with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.[2]

e Solid Waste: Collect any unused or waste cyclooctene oxide powder in a dedicated,
sealable, and chemically compatible container.[2]

» Contaminated Materials: All items that have come into contact with cyclooctene oxide, such
as gloves, weigh boats, pipette tips, and contaminated bench paper, are considered
hazardous waste. Place these items into a separate, clearly labeled, and sealed waste
container.[2]

» Solutions: Collect solutions containing cyclooctene oxide in a distinct, sealed, and
appropriately labeled container designed for liquid hazardous waste.[2]

Step 2: Waste Container Labeling

Properly label all waste containers as soon as waste accumulation begins. The label must
clearly state:

The words "Hazardous Waste."

The full chemical name: "Cyclooctene Oxide Waste."

The specific type of waste (e.g., solid, contaminated PPE, liquid solution with solvent name).

The date of waste generation.[2]

Step 3: Storage of Hazardous Waste
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Store all cyclooctene oxide waste containers in a designated and secure area. This location
should be well-ventilated and away from incompatible materials, particularly sources of ignition.
[2] Follow your institution's guidelines regarding the maximum time hazardous waste can be
stored on-site.[2]

Step 4: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste contractor.[2] Provide a complete inventory of the
waste. Never attempt to transport hazardous waste off-site yourself.[2] Empty containers that
held cyclooctene oxide are also considered hazardous as they retain residue and must be
disposed of through the same channels.[5][8]

Experimental Protocol: Decontamination of Non-
Disposable Glassware

For reusable glassware contaminated with cyclooctene oxide, follow this decontamination
procedure. The rinsate generated from these steps must be collected and disposed of as
hazardous waste.[2]

« Initial Solvent Rinse: Rinse the glassware three times with a suitable organic solvent in which
cyclooctene oxide is soluble (e.g., acetone or ethanol). Collect all solvent rinsate in a
labeled hazardous waste container.[2]

e Aqueous Wash: Thoroughly wash the glassware with soap and water.[2]
» Final Water Rinse: Rinse the glassware with deionized water.[2]

e Drying: Allow the glassware to air dry completely before it is reused.[2]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13477~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:44:16~~cis-Cyclooctene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15000~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2022:40:20~~Cyclooctane~~
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation & Segregation

\ 4

Assess Waste Type

\ 4

\ 4

Solid Cyclooctene Oxide

Contaminated Labware (Gloves, Tips)

Liquid Cyclooctene Oxide Solution

Collection & Coptainment

\ A \ A
Collect in Labeled, Collect in Separate Labeled,
Compatible & Sealed Container Sealed Container

\ 4

Collect in Labeled Liquid
Waste Container

Equipment Decontamination

Reusable Glassware

\ 4

Triple Rinse with Solvent

Y L/

Collect Rinsate as

Wash with Soap & Water Hazardous Waste

Interim Storage
\ 4 Y

Store in Designated, Secure,
& Ventilated Area

Final D)
A

Arrange Pickup by EHS or
Licensed Contractor

isposal
A

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cyclooctene oxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Epoxydon.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/c110507
https://www.fishersci.com/store/msds?partNumber=AC154860010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13477~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:44:16~~cis-Cyclooctene~~
https://pim-resources.coleparmer.com/sds/97389.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxycyclooctane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15000~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2022:40:20~~Cyclooctane~~
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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